1-(Cyclohexyl(ethyl)amino)propan-2-yl benzoate

• Molecular Formula: C18H27NO2
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 1-[cyclohexyl(ethyl)amino]propan-2-yl benzoate
• InChI: InChI=1S/C18H27NO2/c1-3-19(17-12-8-5-9-13-17)14-15(2)21-18(20)16-10-6-4-7-11-16/h4,6-7,10-11,15,17H,3,5,8-9,12-14H2,1-2H3
• InChI Key: BPWFJRJIPAZQOW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(C)OC(=O)C1=CC=CC=C1)C2CCCCC2

Description

1-(Cyclohexyl(ethyl)amino)propan-2-yl benzoate is a useful research compound. Its molecular formula is C18H27NO2 and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of benzoic acid 2-cyclohexylamino-1-methyl-ethyl ester (1.0 g, 3.8 mmol) in DCE (20 mL) were added successively K2CO3 (2.11 g, 15.2 mmol) and ethyl iodide (1.8 mL, 22 mmol). The resulting mixture was heated at 50° C. for 16 hours in a sealed tube. Ethyl iodide (1.8 mL) was again added and the reaction mixture heated at 60° C. for another 24 hours. The reaction mixture was filtered and washed 5% methanol-DCM. The filtrate was concentrated and the crude material was purified by Combiflash® chromatography eluting with 6-7% methanol/DCM to provide 1-(cyclohexyl(ethyl)amino)propan-2-yl benzoate. Yield: 1.04 g (94.70%). 1H NMR (DMSO-d5) δ 7.95 (d, J=7 Hz, 2H), 7.64 (t, J=7 Hz, 1H), 7.52 (t, J=8 Hz, 2H), 5.08-5.04 (m, 1H), 2.68-2.62 (m, 1H), 2.55-2.40 (m, 4H), 1.70-1.53 (m, 5H), 1.26 (d, J=6 Hz, 3H), 1.19-1.07 (m, 5H), 0.93 (t, J=7 Hz, 3H). LCMS: m/z=290.4 [M+H], RT=3.93 min, (Column: Y, Program: P1)